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Compound of Interest

Compound Name: 1-Octen-3-one-D4

Cat. No.: B590952 Get Quote

For researchers, scientists, and drug development professionals requiring isotopically labeled

compounds, 1-Octen-3-one-D4 serves as a critical internal standard for quantitative analysis.

This guide provides an in-depth overview of commercial suppliers, relevant technical data, and

experimental applications.

Commercial Availability
Direct commercial suppliers of 1-Octen-3-one-D4 are limited due to its specialized nature.

However, several companies offer deuterated versions, such as 1-Octen-3-one-D3 and 1-

Octen-3-one-D5, and many provide custom synthesis services to produce 1-Octen-3-one-D4
to specific research requirements.

Table 1: Commercial Suppliers of Deuterated 1-Octen-3-one and Custom Synthesis Services
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Supplier Product/Service Website Notes

MedchemExpress
1-Octen-3-one-d3, 1-

Octen-3-one-d5
--INVALID-LINK--

Offers deuterated

analogs for research

purposes.

Custom Synthesis

Specialists

Cambridge Isotope

Laboratories, Inc.

Custom synthesis of

stable isotope-labeled

compounds

--INVALID-LINK--

A leading producer of

stable isotopes and

deuterated

compounds.

CDN Isotopes

Custom synthesis of

deuterated

compounds

--INVALID-LINK--

Specializes in the

synthesis of a wide

range of deuterated

chemicals.[1][2][3]

Toronto Research

Chemicals (TRC)

Custom synthesis of

isotopically labeled

compounds

--INVALID-LINK--

Provides a broad

range of stable

isotope-labeled

compounds and

custom synthesis

services.[4][5]

Physicochemical Properties
The physicochemical properties of 1-Octen-3-one-D4 are comparable to its non-deuterated

counterpart, with the primary difference being its molecular weight due to the presence of four

deuterium atoms. These properties are crucial for method development in analytical chemistry.

Table 2: Physicochemical Properties of 1-Octen-3-one
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Property Value Source

Molecular Formula C₈H₁₄O PubChem[6]

Molecular Weight 126.19 g/mol PubChem[6]

Appearance Colorless to pale yellow liquid -

Odor Mushroom-like, earthy -

Boiling Point 175-176 °C -

Density 0.843 g/mL at 25 °C -

Solubility
Insoluble in water; soluble in

organic solvents
-

Applications in Research
The primary application of 1-Octen-3-one-D4 is as an internal standard in isotope dilution

assays for the accurate quantification of 1-Octen-3-one in various matrices.[7] This is

particularly relevant in food science, environmental analysis, and biomedical research, where

1-Octen-3-one is studied as a volatile organic compound (VOC) associated with fungal growth,

lipid oxidation, and certain metabolic processes.

Experimental Protocols
Synthesis of Deuterated 1-Octen-3-one for Use as an
Internal Standard
A common method for preparing deuterated vinyl ketones like 1-Octen-3-one involves a two-

step procedure.[7] While the specific synthesis of the D4 variant is not detailed in the readily

available literature, a general approach can be inferred.

Experimental Workflow for Synthesis

Deuterated Starting Material Grignard Reaction Oxidation 1-Octen-3-one-D4 Purification (e.g., Chromatography) Characterization (NMR, MS)
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Click to download full resolution via product page

Caption: Generalized workflow for the synthesis of 1-Octen-3-one-D4.

Quantification of 1-Octen-3-one using GC-MS and a
Deuterated Internal Standard
Gas chromatography-mass spectrometry (GC-MS) is the analytical technique of choice for the

sensitive and selective detection of volatile compounds like 1-Octen-3-one. The use of 1-
Octen-3-one-D4 as an internal standard corrects for variations in sample preparation and

instrument response.

GC-MS Analysis Protocol

Sample Preparation: A known amount of the sample (e.g., food extract, biological fluid) is

spiked with a precise amount of 1-Octen-3-one-D4 solution.

Extraction: Volatile compounds are extracted using methods such as solid-phase

microextraction (SPME) or solvent extraction.

GC Separation: The extracted volatiles are injected into a GC system equipped with a

suitable capillary column (e.g., DB-5ms) to separate the analytes.

MS Detection: The mass spectrometer is operated in selected ion monitoring (SIM) mode to

detect and quantify the characteristic ions of both native 1-Octen-3-one and the deuterated

internal standard.

Experimental Workflow for Quantitative Analysis

Sample Collection Spiking with 1-Octen-3-one-D4 Extraction of Volatiles GC-MS Analysis Data Processing and Quantification

Click to download full resolution via product page

Caption: Workflow for the quantification of 1-Octen-3-one using a deuterated internal standard.
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Biological Significance and Signaling Pathways of
1-Octen-3-one
1-Octen-3-one is a well-known volatile compound produced by many fungi and is also a

product of lipid peroxidation in mammals. While the direct signaling pathways of 1-Octen-3-one

are not extensively elucidated, its precursor, linoleic acid, and its reduced form, 1-octen-3-ol,

are involved in various biological processes. 1-Octen-3-ol has been shown to have

antimicrobial properties.[8][9]

Proposed Biosynthetic Pathway of 1-Octen-3-one
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Caption: Simplified biosynthetic pathway of 1-Octen-3-one from linoleic acid.

This technical guide provides a foundational understanding for researchers working with 1-
Octen-3-one-D4. For specific applications and detailed protocols, consulting the primary
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scientific literature is recommended. The use of custom synthesis providers is essential for

obtaining the specific deuterated compounds required for rigorous quantitative studies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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